molecular formula C9H11LiN2O2 B2572946 Lithium;3-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate CAS No. 2411315-26-7

Lithium;3-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate

Cat. No. B2572946
CAS RN: 2411315-26-7
M. Wt: 186.14
InChI Key: WJPIWHJCHZHJIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Lithium;3-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate” is a chemical compound. It is related to the class of 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine compounds, which are known for their wide variety of biological activities including antimicrobial properties .


Synthesis Analysis

The synthesis of related compounds, such as 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide, involves condensation with aromatic aldehydes in ethanol at reflux . The synthesis was accomplished in six steps from commercially available 2-amino pyrimidine .


Molecular Structure Analysis

The structures of the synthesized compounds were confirmed by 1H, 13C NMR, Mass and IR spectral data .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of related compounds include the condensation of 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide with aromatic aldehydes in ethanol at reflux .

Scientific Research Applications

Antibacterial Agents

EN300-7547164: has been studied for its potential as an antibacterial agent. The compound’s derivatives have shown promising results against various bacterial strains, including E. coli and S. aureus . These findings suggest that EN300-7547164 could be a valuable addition to the arsenal of antibiotics, particularly in the fight against multi-drug resistant infections.

Low-Temperature Electrolytes

In the field of energy storage, EN300-7547164 has been explored as a component of low-temperature electrolytes for lithium-ion and lithium metal batteries . Its properties may contribute to enhancing battery performance in cold climates, which is crucial for applications such as electric vehicles and aerospace equipment.

Periodontitis Treatment

The compound has been identified as a potential therapeutic agent for treating periodontitis, a severe oral disease linked to systemic conditions like diabetes and Alzheimer’s disease . By targeting the oral microbiome and pathogens like Porphyromonas gingivalis , EN300-7547164 could offer a new approach to managing this condition.

Organic Synthesis

EN300-7547164 serves as a building block in organic synthesis, particularly in the formation of hydrazone derivatives. These derivatives exhibit a wide range of biological activities, including anticonvulsant, antidepressant, and anticancer properties .

Inertial Measurement/Navigation

The compound’s precise chemical structure allows for its use in advanced inertial measurement and navigation systems, particularly in applications where GPS is unavailable or denied, such as in certain military or exploration contexts .

Cancer Research

EN300-7547164 is involved in cancer research, particularly in the study of N-Nitrosamines, which are known to form as impurities in chemical drug production and have been linked to cancerogenic effects .

Mechanism of Action

While the specific mechanism of action for “Lithium;3-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate” is not mentioned, related compounds have shown antimicrobial activity .

Future Directions

The future directions for research on “Lithium;3-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate” and related compounds could involve further exploration of their antimicrobial properties and potential applications in treating multi-drug resistant microbial infections .

properties

IUPAC Name

lithium;3-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H12N2O2.Li/c1-6-8(9(12)13)10-7-4-2-3-5-11(6)7;/h2-5H2,1H3,(H,12,13);/q;+1/p-1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IKXYPJBKIGHGMY-UHFFFAOYSA-M
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Li+].CC1=C(N=C2N1CCCC2)C(=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H11LiN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

186.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

2411315-26-7
Record name lithium(1+) 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.